Cas no 1443343-05-2 (Ethyl 2-((3-chloro-4-methylphenyl)thio)-2-oxoacetate)

Ethyl 2-((3-chloro-4-methylphenyl)thio)-2-oxoacetate is a sulfur-containing ester derivative with applications in organic synthesis and pharmaceutical intermediates. Its structure features a thioester linkage adjacent to a carbonyl group, enhancing reactivity in nucleophilic substitution and condensation reactions. The presence of the 3-chloro-4-methylphenyl group contributes to steric and electronic effects, making it useful in the design of bioactive compounds. This compound is valued for its stability under standard conditions and its role as a versatile building block in heterocyclic chemistry. It is typically handled under controlled conditions due to its potential sensitivity to hydrolysis. Suitable for research and industrial-scale synthesis requiring precise functional group manipulation.

Ethyl 2-((3-chloro-4-methylphenyl)thio)-2-oxoacetate structure

1443343-05-2 structure

Product Name:Ethyl 2-((3-chloro-4-methylphenyl)thio)-2-oxoacetate

CAS No:1443343-05-2

MF:C₁₁H₁₁ClO₃S

MW:258.721241235733

CID:5742433

PubChem ID:91656936

Update Time:2026-03-11

Ethyl 2-((3-chloro-4-methylphenyl)thio)-2-oxoacetate Chemical and Physical Properties

Names and Identifiers

- 1443343-05-2
- A908640
- Ethyl 2-((3-chloro-4-methylphenyl)thio)-2-oxoacetate
- Ethyl2-((3-chloro-4-methylphenyl)thio)-2-oxoacetate
- Ethyl 2-(3-chloro-4-methylphenyl)sulfanyl-2-oxo-acetate
- MDL： MFCD15145774
- Inchi： 1S/C11H11ClO3S/c1-3-15-10(13)11(14)16-8-5-4-7(2)9(12)6-8/h4-6H,3H2,1-2H3
- InChI Key： AHLGVYYDTFBXHY-UHFFFAOYSA-N
- SMILES： ClC1C=C(C=CC=1C)SC(C(=O)OCC)=O

Computed Properties

Exact Mass: 258.0117431g/mol
Monoisotopic Mass: 258.0117431g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 5
Complexity: 270
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.9
Topological Polar Surface Area: 68.7Å²

Ethyl 2-((3-chloro-4-methylphenyl)thio)-2-oxoacetate Security Information

Storage Condition：(BD511983)

Ethyl 2-((3-chloro-4-methylphenyl)thio)-2-oxoacetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Ambeed	A385966-1g	Ethyl 2-((3-chloro-4-methylphenyl)thio)-2-oxoacetate	1443343-05-2	97%	1g	$441.0	2024-04-23
Crysdot LLC	CD12142286-1g	Ethyl 2-((3-chloro-4-methylphenyl)thio)-2-oxoacetate	1443343-05-2	97%	1g	$437	2024-07-23
Crysdot LLC	CD12142286-5g	Ethyl 2-((3-chloro-4-methylphenyl)thio)-2-oxoacetate	1443343-05-2	97%	5g	$1177	2024-07-23
Crysdot LLC	CD12142286-10g	Ethyl 2-((3-chloro-4-methylphenyl)thio)-2-oxoacetate	1443343-05-2	97%	10g	$1965	2024-07-23
Crysdot LLC	CD12142286-25g	Ethyl 2-((3-chloro-4-methylphenyl)thio)-2-oxoacetate	1443343-05-2	97%	25g	$3544	2024-07-23
abcr	AB434524-1g	Ethyl 2-(3-chloro-4-methylphenyl)sulfanyl-2-oxo-acetate; .	1443343-05-2		1g	€1621.70	2024-04-19